Sodium;nitric acid Sodium;nitric acid Sodium nitrate appears as a white crystalline solid. Noncombustible but accelerates the burning of combustible materials. If large quantities are involved in fire or the combustible material is finely divided an explosion may result. May explode under prolonged exposure to heat or fire. Toxic oxides of nitrogen are produced in fires. Used in solid propellants, explosives, fertilizers, and for many other uses.
Sodium nitrate is the inorganic nitrate salt of sodium. It has a role as a fertilizer. It is an inorganic sodium salt and an inorganic nitrate salt.
Brand Name: Vulcanchem
CAS No.: 7631-99-4
VCID: VC0044917
InChI: InChI=1S/HNO3.Na/c2-1(3)4;/h(H,2,3,4);/q;+1
SMILES: [N+](=O)(O)[O-].[Na+]
Molecular Formula: NaNO3
NNaO3
Molecular Weight: 86.003 g/mol

Sodium;nitric acid

CAS No.: 7631-99-4

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VCID: VC0044917

Molecular Formula: NaNO3
NNaO3

Molecular Weight: 86.003 g/mol

Sodium;nitric acid - 7631-99-4

CAS No. 7631-99-4
Product Name Sodium;nitric acid
Molecular Formula NaNO3
NNaO3
Molecular Weight 86.003 g/mol
IUPAC Name sodium;nitric acid
Standard InChI InChI=1S/HNO3.Na/c2-1(3)4;/h(H,2,3,4);/q;+1
Standard InChIKey VWDWKYIASSYTQR-UHFFFAOYSA-N
Impurities Granulated sodium nitrate from Chile saltpeter contains 98.32 wt% NaNO3, 0.67 wt% NaCl, 0.24 wt% Na2B4O7, 0.03 wt% NaIO3, 0.17 wt% moisture, and 0.57 wt% undetermined. /From table/
SMILES [N+](=O)(O)[O-].[Na+]
Canonical SMILES [N+](=O)([O-])[O-].[Na+]
Boiling Point Decomposes 716° F (USCG, 1999)
380 °C with decomp
Colorform Colorless, trigonal or rhombohedron crystals
White granules or powde
Density 2.26 at 68 °F (USCG, 1999)
2.26
2.3 g/cm³
Melting Point 584.2 °F (USCG, 1999)
Mp 306 °
308 °C
Physical Description Sodium nitrate appears as a white crystalline solid. Noncombustible but accelerates the burning of combustible materials. If large quantities are involved in fire or the combustible material is finely divided an explosion may result. May explode under prolonged exposure to heat or fire. Toxic oxides of nitrogen are produced in fires. Used in solid propellants, explosives, fertilizers, and for many other uses.
DryPowder; DryPowder, PelletsLargeCrystals; Liquid; OtherSolid; PelletsLargeCrystals
COLOURLESS HYGROSCOPIC CRYSTALS.
Description Sodium nitrate appears as a white crystalline solid. Noncombustible but accelerates the burning of combustible materials. If large quantities are involved in fire or the combustible material is finely divided an explosion may result. May explode under prolonged exposure to heat or fire. Toxic oxides of nitrogen are produced in fires. Used in solid propellants, explosives, fertilizers, and for many other uses.
Sodium nitrate is the inorganic nitrate salt of sodium. It has a role as a fertilizer. It is an inorganic sodium salt and an inorganic nitrate salt.
Solubility 730 mg/mL at 0 °C
...is soluble in liquid ammonia and forms Na NO3.4NH3 below -42 °C. The solubility in anhydrous methanol is 2.8 wt% at 25 °C.
Slightly soluble in ethanol and methanol
91.2 g/100g water at 25 °C
1 g dissolves in 125 ml alcohol, 52 ml boiling alcohol, 3470 ml absolute alcohol, 300 ml methanol, 1.1 ml water
In water, 730,000 mg/L at 0 °C
Solubility in water, g/100ml at 25 °C: 92.1
Synonyms Sodium Salt Nitric Acid
PubChem Compound 23713743
Last Modified Nov 12 2021
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